N-(3,4-dichlorophenyl)-2-pyrimidinecarboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)pyrimidine-2-carboxamide
• InChI: InChI=1S/C11H7Cl2N3O/c12-8-3-2-7(6-9(8)13)16-11(17)10-14-4-1-5-15-10/h1-6H,(H,16,17)
• InChI Key: DRHAHFOXDAYHGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C11H7Cl2N3O
• Molecular Weight: 268.10 g/mol

Description

Synthesis Analysis

• A related compound, N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, was synthesized by reacting N-(4-chlorophenyl)-3-oxobutanamide, thiourea, and different aromatic aldehydes (J. Akbari et al., 2008).

Molecular Structure Analysis

• The pyrimidine rings in compounds like 2-amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine are planar, with significant displacements of the ring-substituent atoms from this plane, indicating polarization of electronic structures (Jorge Trilleras et al., 2009).

Chemical Reactions and Properties

• N-Phenyl-3,3-Bis[4-(p-aminophenoxy)phenyl] phthalimidine, a similar compound, was used with various acids and dianhydrides to synthesize polyamides and polyimides, demonstrating the reactivity of such compounds in forming complex polymers (Chin‐Ping Yang & Jiun-Hung Lin, 1994; 1995).

Physical Properties Analysis

• Polyamides synthesized from compounds like N-Phenyl-3,3-Bis[4-(p-aminophenoxy)phenyl] phthalimidine showed amorphous structures, solubility in polar solvents, and high glass transition temperatures, indicating the thermal and structural stability of these materials (Chin‐Ping Yang & Jiun-Hung Lin, 1995).

Chemical Properties Analysis

• The introduction of various groups at different positions of the pyrimidine ring, such as in N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide, significantly affects the chemical activity and properties of the compound, as seen in studies exploring modifications for potential oral bioavailability (M. Palanki et al., 2000).

Scientific Research Applications

Polymer Synthesis and Properties

Research has demonstrated the use of related dichlorophenyl-pyrimidine derivatives in the synthesis of aromatic polyamides and polyimides. These polymers exhibit significant amorphous characteristics, high glass transition temperatures, and excellent thermal stability. They are soluble in a variety of polar solvents, making them suitable for casting into transparent, flexible films. Such materials have potential applications in advanced electronics, aerospace, and as materials resistant to extreme conditions (Yang & Lin, 1995).

Heterocyclic Compound Synthesis

The compound has been utilized in the synthesis of various heterocyclic structures, such as 1,2,4-triazolo[1,5-c]pyrimidines and thiazolo[3,2-a]pyrimidines, through reactions involving enamino nitriles and semicarbazide. These processes highlight the compound's role in building complex molecular architectures with potential biological applications (Wamhoff et al., 1993).

Biological Activity Exploration

Research into N-(4-chlorophenyl)-2-pyrimidinecarboxamide derivatives has shown significant antimicrobial activities, suggesting the potential of such compounds in developing new antimicrobial agents. The structural modifications of these compounds can lead to variations in their biological activities, indicating a broad area of research for pharmaceutical applications (Akbari et al., 2008).

Advanced Material Applications

Further studies have explored the synthesis of rigid-rod polyamides and polyimides derived from related dichlorophenyl-pyrimidine compounds, emphasizing their amorphous nature, solubility in polar aprotic solvents, and excellent thermal and oxidative stability. These materials' properties make them suitable for high-performance applications where durability and resistance to degradation are crucial (Spiliopoulos et al., 1998).

Mechanism of Action

The mechanism of action of this compound is not known as it likely depends on its intended use. If it’s intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a pharmaceutical compound, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety profile.